Cas no 65758-93-2 (Benzene, 1,4-bis(tripropoxymethyl)-)

Benzene, 1,4-bis(tripropoxymethyl)- structure
65758-93-2 structure
Product Name:Benzene, 1,4-bis(tripropoxymethyl)-
CAS No:65758-93-2
MF:C26H46O6
MW:454.639849185944
CID:388872
PubChem ID:12460505
Update Time:2025-04-19

Benzene, 1,4-bis(tripropoxymethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1,4-bis(tripropoxymethyl)-
    • 1,4-bis(tripropoxymethyl)benzene
    • DTXSID20499154
    • 65758-93-2
    • Inchi: 1S/C26H46O6/c1-7-17-27-25(28-18-8-2,29-19-9-3)23-13-15-24(16-14-23)26(30-20-10-4,31-21-11-5)32-22-12-6/h13-16H,7-12,17-22H2,1-6H3
    • InChI Key: WKPGCEMOMUCOLF-UHFFFAOYSA-N
    • SMILES: O(CCC)C(C1C=CC(=CC=1)C(OCCC)(OCCC)OCCC)(OCCC)OCCC

Computed Properties

  • Exact Mass: 454.32943918g/mol
  • Monoisotopic Mass: 454.32943918g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 20
  • Complexity: 353
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.1
  • Topological Polar Surface Area: 55.4Ų
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